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Compound of Interest

Compound Name: 6-N-Biotinylaminohexanol

Cat. No.: B15548901 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling 6-N-
Biotinylaminohexanol (CAS No. 106451-92-7). The following procedural guidance is

designed to ensure the safe handling, use, and disposal of this compound in a laboratory

setting.

I. Personal Protective Equipment (PPE)
A risk assessment is crucial for determining the specific PPE required for handling 6-N-
Biotinylaminohexanol.[1] The following table summarizes the recommended personal

protective equipment based on the Safety Data Sheet (SDS).
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PPE Category Item Specifications

Eye Protection Safety Goggles

Tightly fitting with side-shields,

conforming to EN 166 (EU) or

NIOSH (US) standards.[2]

Hand Protection Chemical-resistant Gloves

Impervious gloves must be

inspected prior to use.[2]

Follow standard procedures for

glove removal to minimize

contamination.[1]

Body Protection Laboratory Coat
Standard lab coat to protect

against incidental contact.

Fire/flame resistant and

impervious clothing

Recommended for handling

larger quantities or when there

is a risk of splashing.[2]

Respiratory Protection Full-face respirator

Use if exposure limits are

exceeded or if irritation or other

symptoms are experienced.[2]

II. Handling and Storage
Proper handling and storage are critical to maintaining the integrity of 6-N-
Biotinylaminohexanol and ensuring a safe laboratory environment.

Handling:

Work in a well-ventilated area.[2]

Avoid the formation of dust and aerosols.[2]

Prevent contact with skin and eyes.[2]

Use non-sparking tools to prevent fire from electrostatic discharge.[2]
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Ensure adequate ventilation and handle in accordance with good industrial hygiene and

safety practices.[2]

Storage:

Store in a tightly closed container.[2]

Keep in a dry, cool, and well-ventilated place.[2]

Recommended storage temperature is between 2-8°C in a refrigerator.[3] Another source

suggests storage at -20°C.[4]

Store separately from foodstuff containers and incompatible materials.[2]

III. Emergency Procedures
In the event of exposure or a spill, follow these first-aid and containment measures.

First-Aid Measures:

If Inhaled: Move the individual to fresh air. If breathing is difficult, administer oxygen. If the

person is not breathing, provide artificial respiration and seek immediate medical attention.[2]

In Case of Skin Contact: Immediately remove contaminated clothing. Wash the affected area

with soap and plenty of water, and consult a doctor.[2]

In Case of Eye Contact: Rinse the eyes with pure water for at least 15 minutes and seek

medical advice.[2]

If Swallowed: Rinse the mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[2]

Spill and Leak Response:

Avoid dust formation and breathing vapors, mist, or gas.[2]

Use personal protective equipment, including chemical-impermeable gloves.[2]
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Ensure adequate ventilation.[2]

Remove all sources of ignition.[2]

Evacuate personnel to a safe area and keep people away from and upwind of the spill.[2]

Prevent further leakage or spillage if it is safe to do so. Do not allow the chemical to enter

drains.[2]

For containment, use dry chemical, carbon dioxide, or alcohol-resistant foam.[2]

IV. Disposal Plan
Proper disposal is essential to prevent environmental contamination.

Discharge into the environment must be avoided.[2]

Collect and arrange for disposal in suitable and closed containers.[2]

Adhered or collected material should be promptly disposed of in accordance with appropriate

laws and regulations.[2]

V. Experimental Workflow
The following diagram illustrates the standard workflow for handling 6-N-
Biotinylaminohexanol in a laboratory setting.
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Caption: Workflow for Safe Handling of 6-N-Biotinylaminohexanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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